Cas no 2137736-56-0 (4-Methyl-1-(oxiran-2-yl)cyclohexan-1-ol)

• Product Name: 4-Methyl-1-(oxiran-2-yl)cyclohexan-1-ol
• CAS No: 2137736-56-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6461193
• PubChem ID: 165739989
• Update Time: 2025-05-20

4-Methyl-1-(oxiran-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137736-56-0
• EN300-631651
• 4-methyl-1-(oxiran-2-yl)cyclohexan-1-ol
• 4-Methyl-1-(oxiran-2-yl)cyclohexan-1-ol

• Inchi： 1S/C9H16O2/c1-7-2-4-9(10,5-3-7)8-6-11-8/h7-8,10H,2-6H2,1H3
• InChI Key： NXCQOPSTWPRKDF-UHFFFAOYSA-N
• SMILES： O1CC1C1(CCC(C)CC1)O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.8Ų

Additional information on 4-Methyl-1-(oxiran-2-yl)cyclohexan-1-ol

Comprehensive Overview of 4-Methyl-1-(oxiran-2-yl)cyclohexan-1-ol (CAS No. 2137736-56-0): Properties, Applications, and Industry Insights

4-Methyl-1-(oxiran-2-yl)cyclohexan-1-ol (CAS No. 2137736-56-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This epoxide-functionalized cyclohexanol derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. The presence of both the oxirane (epoxide) and hydroxyl groups on a methyl-substituted cyclohexane backbone provides versatile reactivity, enabling its use in ring-opening reactions, polymer modifications, and asymmetric synthesis.

In recent years, the demand for epoxide-containing compounds like 4-Methyl-1-(oxiran-2-yl)cyclohexan-1-ol has surged due to their role in green chemistry initiatives. Researchers are actively exploring its potential in sustainable catalysis, biodegradable materials, and drug discovery. The compound’s stereochemical complexity aligns with the growing focus on chiral building blocks for APIs (Active Pharmaceutical Ingredients), addressing queries such as "epoxide applications in drug development" or "sustainable cyclohexanol derivatives."

The synthesis of CAS No. 2137736-56-0 typically involves the epoxidation of corresponding alkenes or the hydroxylation of precursor epoxides. Advanced techniques like enzymatic catalysis and flow chemistry are being investigated to optimize yield and enantioselectivity—topics frequently searched in academic and industrial forums. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for end-users in regulated industries.

From an industrial perspective, 4-Methyl-1-(oxiran-2-yl)cyclohexan-1-ol is often discussed alongside keywords like "high-value chemical intermediates" and "scalable synthesis of epoxides." Its compatibility with click chemistry and cross-coupling reactions further enhances its utility in material science, particularly for coatings and adhesives with enhanced durability. These applications resonate with trending searches on "bio-based epoxy resins" and "non-toxic polymer additives."

Regulatory and safety profiles of CAS 2137736-56-0 adhere to global standards, with emphasis on proper handling under inert atmospheres to preserve its reactive oxirane ring. While not classified as hazardous under normal conditions, storage recommendations align with best practices for oxygen-sensitive compounds—a point frequently queried by logistics professionals and EHS (Environment, Health, Safety) teams.

In conclusion, 4-Methyl-1-(oxiran-2-yl)cyclohexan-1-ol represents a nexus of innovation in synthetic chemistry and applied materials. Its dual functionality and adaptability to modern green synthesis protocols position it as a compound of enduring relevance, answering both academic curiosities and industrial needs in a rapidly evolving chemical landscape.